N-(2-ethoxyphenyl)-4-(methylthio)benzenesulfonamide

• IUPAC Name: N-(2-ethoxyphenyl)-4-methylsulfanylbenzenesulfonamide
• InChI: InChI=1S/C15H17NO3S2/c1-3-19-15-7-5-4-6-14(15)16-21(17,18)13-10-8-12(20-2)9-11-13/h4-11,16H,3H2,1-2H3
• InChI Key: GBQPOLYRNCZNHN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)SC
• Molecular Formula: C15H17NO3S2
• Molecular Weight: 323.4 g/mol

Description

N-(2-ethoxyphenyl)-4-(methylthio)benzenesulfonamide, also known as EHT 1864, is a small molecule inhibitor that targets Rho GTPases, which are key regulators of cytoskeletal dynamics and cell migration. EHT 1864 has been shown to inhibit the activity of RhoA, Rac1, and Cdc42, which are involved in a variety of cellular processes, including cell adhesion, motility, and division.

Mechanism of Action

N-(2-ethoxyphenyl)-4-(methylthio)benzenesulfonamide 1864 works by binding to the switch regions of Rho GTPases, which are critical for their activation. By binding to these regions, N-(2-ethoxyphenyl)-4-(methylthio)benzenesulfonamide 1864 prevents the GTPase from interacting with downstream effectors, leading to the inhibition of Rho GTPase activity. This, in turn, leads to changes in cytoskeletal dynamics and cell migration.
Biochemical and Physiological Effects
N-(2-ethoxyphenyl)-4-(methylthio)benzenesulfonamide 1864 has been shown to have a variety of biochemical and physiological effects. It inhibits the migration and invasion of cancer cells, reduces the formation of stress fibers and focal adhesions, and inhibits the proliferation of smooth muscle cells. N-(2-ethoxyphenyl)-4-(methylthio)benzenesulfonamide 1864 has also been shown to enhance the formation of dendritic spines and promote synaptic plasticity in neurons.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-ethoxyphenyl)-4-(methylthio)benzenesulfonamide 1864 in lab experiments is its specificity for Rho GTPases. It has been shown to be more selective than other Rho GTPase inhibitors, such as C3 exoenzyme and Y-27632. However, one limitation of using N-(2-ethoxyphenyl)-4-(methylthio)benzenesulfonamide 1864 is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-4-(methylthio)benzenesulfonamide 1864. One area of interest is the role of Rho GTPases in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. N-(2-ethoxyphenyl)-4-(methylthio)benzenesulfonamide 1864 has been shown to enhance synaptic plasticity and may have potential as a treatment for these diseases. Another area of interest is the development of more potent and selective Rho GTPase inhibitors, which could have therapeutic potential in cancer and cardiovascular disease. Finally, the use of N-(2-ethoxyphenyl)-4-(methylthio)benzenesulfonamide 1864 in combination with other inhibitors or chemotherapeutic agents could enhance its effectiveness in treating cancer.

Synthesis Methods

The synthesis of N-(2-ethoxyphenyl)-4-(methylthio)benzenesulfonamide 1864 involves several steps, including the reaction of 4-chlorobenzenesulfonyl chloride with 2-ethoxyaniline to form N-(2-ethoxyphenyl)-4-chlorobenzenesulfonamide. This intermediate is then reacted with sodium methyl mercaptide to form N-(2-ethoxyphenyl)-4-(methylthio)benzenesulfonamide, which is the final product.

Scientific Research Applications

N-(2-ethoxyphenyl)-4-(methylthio)benzenesulfonamide 1864 has been widely used in scientific research to study the role of Rho GTPases in various cellular processes. It has been shown to inhibit the migration and invasion of cancer cells, suggesting that Rho GTPases play a critical role in cancer metastasis. N-(2-ethoxyphenyl)-4-(methylthio)benzenesulfonamide 1864 has also been used to study the role of Rho GTPases in neuronal development and synaptic plasticity, as well as in cardiovascular disease.